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Compound of Interest

Compound Name: Diquas

Cat. No.: B10828734

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential, inmediate safety and
logistical information for handling Diquafosol sodium, a P2Y2 receptor agonist used in the
treatment of dry eye disease. Adherence to these procedures is critical for minimizing exposure
risks and ensuring a safe laboratory environment.

Hazard Identification and Classification

Diguafosol sodium is classified under the Globally Harmonized System (GHS) with the
following hazard statements.[1]

Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye " H319: Causes serious eye
irritation irritation

Specific target organ toxicity, ]
) ) H335: May cause respiratory
single exposure; Respiratory 3 o
o irritation
tract irritation

Personal Protective Equipment (PPE)
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A comprehensive selection of personal protective equipment is mandatory to prevent skin, eye,
and respiratory exposure. The following PPE should be worn at all times when handling
Diquafosol sodium.[1][2][3][4]

o Eye and Face Protection: Chemical safety goggles and a face shield should be used where
there is a risk of splashing.[3]

e Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile rubber, neoprene) are required.[3] Gloves
should be inspected before use and disposed of immediately if contaminated.

o Protective Clothing: A lab coat or chemical-resistant suit should be worn.[2][5] For tasks
with a high risk of splashing, a chemical-resistant apron is also recommended.[5]

» Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if
working in an area with poor ventilation or where dust or aerosols may be generated.[1]

Operational Plan for Handling Diquafosol Sodium

A systematic approach to handling Diquafosol sodium will minimize the risk of exposure and
contamination.

1. Preparation:

» Ensure the work area is well-ventilated.

» Assemble all necessary PPE and have it readily available.

» Locate the nearest eyewash station and safety shower before beginning work.
e Have spill cleanup materials accessible.

2. Handling:

» Wash hands thoroughly before and after handling the compound.[1]

» Avoid direct contact with the skin, eyes, and clothing.

» Do not eat, drink, or smoke in the handling area.[1]

» Weigh and transfer the compound in a chemical fume hood to avoid inhalation of dust.

3. In Case of Exposure:
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

» Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[1]

 Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate
medical attention.[1]

Disposal Plan

Proper disposal of Diquafosol sodium and its containers is crucial to prevent environmental
contamination.[6]

o Unused or Expired Diquafosol: For small quantities, mix the compound with an unpalatable
substance like coffee grounds or cat litter, place it in a sealed container, and dispose of it in
the regular trash.[6] Do not flush down the toilet or drain.[6]

o Bulk Quantities and Laboratory Waste: Dispose of in accordance with federal, state, and
local regulations.[1][6] This may require disposal as chemical waste through a licensed
contractor.

o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as chemical
waste.

Experimental Workflow for Safe Handling of
Diquasofol
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Caption: Workflow for the safe handling of Diquasofol from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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